Cas no 946378-15-0 (1-(4-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946378-15-0
• MF: C₂₁H₂₀N₂O₂S
• MW: 364.460703849792
• CID: 5504368
• Update Time: 2025-07-15

1-(4-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methylphenyl)methyl]-N-(2-methylsulfanylphenyl)-2-oxopyridine-3-carboxamide
• 1-(4-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H20N2O2S/c1-15-9-11-16(12-10-15)14-23-13-5-6-17(21(23)25)20(24)22-18-7-3-4-8-19(18)26-2/h3-13H,14H2,1-2H3,(H,22,24)
• InChI Key： PNSXVVCLTUECCC-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(C)C=C2)C=CC=C1C(NC1=CC=CC=C1SC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Compound CAS No. 946378-15-0: 1-(4-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide

The compound with CAS No. 946378-15-0, known as 1-(4-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a dihydropyridine ring system, a methylsulfanyl group, and a carboxamide functional group. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of calcium channel blockers and other cardiovascular agents. The methylsulfanyl group attached to the phenyl ring in this compound is known to enhance the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the carboxamide functional group plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

The synthesis of 1-(4-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize the production of this compound. The use of advanced catalytic systems has further improved the efficiency of these reactions, making large-scale synthesis more feasible.

In terms of pharmacological activity, this compound has shown potential as an antioxidant and anti-inflammatory agent in preclinical studies. Its ability to scavenge free radicals and inhibit pro-inflammatory cytokines makes it a valuable candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, recent findings suggest that this compound may also exhibit anticancer properties, particularly in targeting specific signaling pathways involved in tumor growth and metastasis.

The structural versatility of 1-(4-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide allows for extensive modification to tailor its properties for specific applications. For instance, substituting the methyl group on the phenyl ring with other alkyl groups or electron-withdrawing/electron-donating groups can significantly alter its biological activity and pharmacokinetic profile. Such modifications are currently being explored in ongoing research projects worldwide.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Researchers are actively investigating green chemistry approaches to reduce waste generation and improve sustainability in its production processes. These efforts align with global initiatives aimed at promoting environmentally friendly chemical practices.

In conclusion, 1-(4-methylphenyl)methyl-N-2-(methylsulfanyl)phenyl-2-oxo-1,2-dihydropyridine-3-carboxamide represents a cutting-edge molecule with vast potential across multiple fields. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a key player in future drug development and chemical innovation.